2-(Benzylsulfonyl)-1-(4-(5,7-dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-benzylsulfonyl-1-[4-(5,7-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C22H25N3O3S2/c1-16-12-17(2)21-19(13-16)23-22(29-21)25-10-8-24(9-11-25)20(26)15-30(27,28)14-18-6-4-3-5-7-18/h3-7,12-13H,8-11,14-15H2,1-2H3
• InChI Key: JBMJQGISVYLWPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)N3CCN(CC3)C(=O)CS(=O)(=O)CC4=CC=CC=C4)C
• Molecular Formula: C22H25N3O3S2
• Molecular Weight: 443.6 g/mol
• CAS No.: 923388-79-8

Description

2-(Benzylsulfonyl)-1-(4-(5,7-dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C22H25N3O3S2 and its molecular weight is 443.58. The purity is usually 95%.
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Scientific Research Applications

Electrochemical Synthesis

Electrochemical synthesis techniques involving compounds similar to 2-(Benzylsulfonyl)-1-(4-(5,7-dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone are used for creating a range of derivatives. These processes involve successive oxidation steps, such as the oxidation of hydroquinone and similar compounds in the presence of arylsulfinic acids, leading to the formation of benzoquinone derivatives with potential applications in various chemical reactions and syntheses (Nematollahi et al., 2014).

Antimicrobial and Antiproliferative Activities

Compounds structurally related to this compound have been evaluated for antimicrobial and antiproliferative activities. Derivatives of these compounds have shown promise as agents against various bacterial and fungal species. Some have also exhibited significant growth inhibitory activity against cancer cell lines, suggesting potential therapeutic applications in oncology (Alsaedi et al., 2019).

Synthesis of Novel Derivatives for Biological Evaluation

The compound's structure allows for the synthesis of novel derivatives, which are then subject to biological evaluation for various activities. This includes exploring its potential as an antimicrobial agent, with some derivatives showing activity against both Gram-positive and Gram-negative bacteria, as well as antifungal properties (Foroumadi et al., 2005).

Green Microwave-Assisted Synthesis

Green chemistry approaches, such as microwave-assisted synthesis, have been employed for compounds structurally similar to this compound. These methods are more eco-friendly and efficient, accelerating reactions and potentially leading to novel derivatives with various applications (Said et al., 2020).